N-{[(2,6-dimethylphenyl)amino]carbonothioyl}-3-phenylacrylamide

• IUPAC Name: (E)-N-[(2,6-dimethylphenyl)carbamothioyl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C18H18N2OS/c1-13-7-6-8-14(2)17(13)20-18(22)19-16(21)12-11-15-9-4-3-5-10-15/h3-12H,1-2H3,(H2,19,20,21,22)/b12-11+
• InChI Key: OTFIGCOBFADODT-VAWYXSNFSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=S)NC(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: CC1=C(C(=CC=C1)C)NC(=S)NC(=O)/C=C/C2=CC=CC=C2
• Molecular Formula: C18H18N2OS
• Molecular Weight: 310.4 g/mol

Description

N-{[(2,6-dimethylphenyl)amino]carbonothioyl}-3-phenylacrylamide, commonly known as DAPH, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

DAPH exerts its biological effects by inhibiting the activity of various enzymes and proteins in cells. Specifically, DAPH has been shown to inhibit the activity of the enzyme carbonic anhydrase, which plays a key role in regulating pH balance in cells. Additionally, DAPH has been shown to inhibit the activity of the protein kinase CK2, which is involved in various cellular processes including cell proliferation and differentiation.
Biochemical and Physiological Effects:
DAPH has been shown to have a variety of biochemical and physiological effects in cells. In addition to its inhibition of carbonic anhydrase and CK2, DAPH has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria, and modulate the activity of various signaling pathways in cells.

Advantages and Limitations for Lab Experiments

One advantage of using DAPH in lab experiments is its unique chemical structure, which can be modified to create compounds with specific properties. Additionally, DAPH is relatively easy to synthesize and purify, making it a cost-effective option for research. However, one limitation of using DAPH in lab experiments is its potential toxicity, which must be taken into account when designing experiments.

Future Directions

There are numerous potential future directions for research involving DAPH. One area of interest is the development of DAPH-based materials for use in biomedical applications, such as drug delivery and tissue engineering. Additionally, further investigation into the mechanism of action of DAPH could lead to the development of new drugs targeting carbonic anhydrase and CK2. Finally, research into the environmental applications of DAPH, such as its use as a sensor for detecting heavy metal ions in water, could have important implications for public health and safety.

Scientific Research Applications

DAPH has been studied for its potential applications in various scientific fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, DAPH has been investigated as a potential anti-cancer agent due to its ability to inhibit the growth of cancer cells. In materials science, DAPH has been used in the synthesis of various polymers and materials due to its unique chemical properties. In environmental science, DAPH has been studied as a potential sensor for detecting heavy metal ions in water.